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Abstract
This technical guide provides a comprehensive overview of the solubility of Ethylene Glycol
Bis-mercaptoacetate (EGBMA), a versatile crosslinking agent. Due to the limited availability of

specific quantitative solubility data in a wide range of organic solvents within publicly accessible

literature, this document focuses on presenting the established aqueous solubility, qualitative

solubility in common organic solvent classes, and a detailed experimental protocol for

determining its solubility in solvents of interest. This guide is intended to equip researchers,

scientists, and drug development professionals with the necessary information and

methodologies to effectively utilize EGBMA in their work.

Introduction
Ethylene Glycol Bis-mercaptoacetate (CAS No. 123-81-9), also known as Glycol

Dimercaptoacetate, is a chemical compound widely used in the synthesis of polymers and as a

curing agent for epoxy resins.[1] Its utility in various applications, including in the formulation of

adhesives, sealants, and potentially in drug delivery systems as a chelating agent, necessitates

a thorough understanding of its solubility characteristics.[2][3] This guide aims to consolidate

the available solubility data and provide a practical framework for its experimental

determination.
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Physicochemical Properties
A summary of the key physicochemical properties of Ethylene Glycol Bis-mercaptoacetate is

provided in the table below.

Property Value Reference

Molecular Formula C6H10O4S2 [1][4]

Molecular Weight 210.27 g/mol [4][5]

Appearance
Clear, colorless liquid with a

stench
[6][7]

Density 1.313 g/mL at 25 °C [1][4]

Boiling Point 137-139 °C at 2 mm Hg [1][4]

Flash Point >110 °C (>230 °F) [1][3]

Solubility Data
The solubility of a compound is a critical parameter for its application in various formulations

and synthetic processes. The following sections summarize the known quantitative and

qualitative solubility of Ethylene Glycol Bis-mercaptoacetate.

Quantitative Solubility
Currently, the most consistently reported quantitative solubility data for Ethylene Glycol Bis-
mercaptoacetate is in water.

Solvent Temperature (°C) Solubility (g/L) Reference

Water 20 20 [1][4]

Qualitative Solubility
While extensive quantitative data is scarce, several sources provide qualitative descriptions of

EGBMA's solubility in organic solvents.
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Solvent Class Solubility Description Reference

Alcohols Miscible [1][4]

Ethers Soluble [8]

General Organic Solvents Soluble [2]

It is important to note that terms like "soluble" and "miscible" are qualitative. For precise

applications, experimental determination of solubility in the specific solvent of interest is highly

recommended.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the solubility of Ethylene Glycol Bis-
mercaptoacetate in a given solvent, adapted from the gravimetric method.

Materials
Ethylene Glycol Bis-mercaptoacetate (high purity)

Solvent of interest (analytical grade)

Thermostatic shaker or water bath

Calibrated thermometer

Analytical balance (readability to 0.0001 g)

Glass vials with airtight seals

Syringe with a filter (e.g., 0.45 µm PTFE)

Weighing bottles

Vacuum oven or desiccator

Procedure
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Preparation of Saturated Solution:

Add an excess amount of Ethylene Glycol Bis-mercaptoacetate to a known volume of

the solvent in a glass vial. The presence of undissolved solid is crucial to ensure

saturation.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a thermostatic shaker or water bath set to the desired temperature.

Agitate the mixture for a sufficient time to reach equilibrium. A preliminary study might be

needed to determine the time to equilibrium, but 24-48 hours is often adequate.

Sample Collection:

Once equilibrium is reached, stop the agitation and allow the solid to settle.

Carefully draw a known volume of the supernatant (the clear liquid phase) using a pre-

warmed syringe fitted with a filter to avoid drawing any solid particles.

Gravimetric Analysis:

Transfer the collected supernatant to a pre-weighed weighing bottle.

Record the total weight of the weighing bottle and the supernatant.

Evaporate the solvent from the weighing bottle using a vacuum oven at a suitable

temperature or in a desiccator until a constant weight of the solute is achieved.

Record the final weight of the weighing bottle with the dried solute.

Calculation:

Calculate the weight of the solvent by subtracting the weight of the empty weighing bottle

and the weight of the dried solute from the total weight of the weighing bottle and

supernatant.
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Calculate the solubility in g/L or other desired units using the weight of the dried solute and

the volume of the supernatant collected.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the experimental determination of the

solubility of Ethylene Glycol Bis-mercaptoacetate.

Preparation Sampling Analysis Calculation

Add excess EGBMA to solvent in a sealed vial Equilibrate at constant temperature with agitation
24-48 hours

Allow solid to settle Withdraw supernatant with a filtered syringe Weigh the supernatant Evaporate the solvent Weigh the dried solute (EGBMA) Calculate solubility (e.g., in g/L)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Solubility Profile of Ethylene Glycol Bis-
mercaptoacetate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13152910#solubility-of-ethylene-glycol-bis-
mercaptoacetate-in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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